3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine

• Molecular Formula: C12H15Cl2NS
• Molecular Weight: 276.2 g/mol
• IUPAC Name: 3-[(2,6-dichlorophenyl)sulfanylmethyl]piperidine
• InChI: InChI=1S/C12H15Cl2NS/c13-10-4-1-5-11(14)12(10)16-8-9-3-2-6-15-7-9/h1,4-5,9,15H,2-3,6-8H2
• InChI Key: HVAZFZURIKESEP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CSC2=C(C=CC=C2Cl)Cl

Description

3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine is a piperidine derivative featuring a 2,6-dichlorophenylthioether moiety attached to the piperidine ring via a methylene bridge. Piperidine, a six-membered heterocyclic amine, is a privileged scaffold in medicinal chemistry due to its conformational flexibility and ability to mimic natural alkaloids. The incorporation of the 2,6-dichlorophenylsulfanylmethyl group introduces steric bulk, electron-withdrawing chlorine atoms, and a sulfur atom, which may influence electronic properties, lipophilicity, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine typically involves the reaction of 2,6-dichlorobenzyl chloride with piperidine in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction is conducted in large reactors with precise control over temperature and pressure to optimize yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperidine nitrogen or the phenyl ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or potassium carbonate in an organic solvent like dichloromethane.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of the corresponding amine or alcohol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Used in the production of specialty chemicals and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• 3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine vs. 1-(2-Chloroacetyl)-3-methyl-2,6-bis(3,4,5-trimethoxyphenyl)piperidine-4-one : The latter compound features 3,4,5-trimethoxyphenyl groups at positions 2 and 6, providing electron-donating methoxy substituents. In contrast, the target compound has electron-withdrawing chlorine atoms at the 2,6-positions of the phenyl ring. This difference may alter receptor binding affinity due to opposing electronic effects.

Ring Conformation and Packing

• Piperidine vs. Piperazine Rings :
  • Piperidine (saturated six-membered ring with one nitrogen) adopts a chair conformation, while piperazine (two nitrogen atoms) often exhibits a chair or boat conformation. The target compound’s piperidine ring likely contributes to rigid, planar packing, as seen in related structures where chair conformations dominate crystal packing .

2,6-Disubstituted Piperidines :

• Compounds with aryl substituents at positions 2 and 6, such as 2,6-diphenylpiperidines, demonstrate significant antibacterial and anticancer activities. The target compound’s 2,6-dichlorophenyl group may enhance metabolic stability compared to non-halogenated analogues.

Sulfur-Containing Derivatives

• The sulfanylmethyl group in the target compound contrasts with Glutethimide (3-ethyl-3-phenyl-2,6-dioxopiperidine), a sedative-hypnotic drug with a diketone moiety . Sulfur’s lower electronegativity compared to oxygen may reduce polarity, enhancing blood-brain barrier penetration.

Crystallographic and Intermolecular Interactions

• Hirshfeld Surface Analysis : In piperidine derivatives, H⋯H contacts dominate crystal packing (65–67% contribution). The target compound’s dichlorophenyl group may introduce additional Cl⋯Cl or Cl⋯H interactions, altering packing efficiency compared to non-halogenated analogues.
• Energy Frameworks :
  • Dispersion forces (Edis) are critical in piperidine crystals due to the absence of classical hydrogen bonds. The sulfur atom in the target compound may introduce weak S⋯H interactions, modifying lattice energy.

Data Tables

Table 1: Structural and Electronic Comparison of Piperidine Derivatives

Compound Name	Substituents	Key Functional Groups	Biological Activity	Reference
3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine	2,6-Cl-phenyl, sulfanylmethyl	S-CH2, Cl	Not reported (inferred stability)	—
1-(2-Chloroacetyl)-3-methyl-2,6-bis(3,4,5-trimethoxyphenyl)piperidine-4-one	3,4,5-OMe-phenyl, chloroacetyl	OMe, COCH2Cl	Anticancer (hypothesized)
3,5-Dimethyl-2,6-diphenylpiperidine	2,6-Ph, 3,5-Me	Ph, Me	Antibacterial
Glutethimide	2,6-dioxo, 3-Et, 3-Ph	CO, Et, Ph	Sedative-hypnotic

Table 2: Crystallographic Parameters

Compound Feature	3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine (Inferred)	8-{1-[3-(Cyclopent-1-en-1-yl)benzyl]piperidin-4-yl}-2-methoxyquinoline
Predominant Conformation	Chair	Chair
Dominant Intermolecular Interaction	Cl⋯Cl/S⋯H	H⋯H (67.5%)
Space Group	Likely triclinic (P1)	Triclinic (P1)

Biological Activity

3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine is a compound of interest due to its potential biological activities, particularly in pharmacology. This article synthesizes various research findings regarding its biological activity, mechanisms of action, and therapeutic implications.

Chemical Structure and Properties

The compound is characterized by a piperidine ring substituted with a dichloro-phenylsulfanylmethyl group. This structural feature is believed to play a crucial role in its biological activity, influencing interactions with various biological targets.

Biological Activity Overview

Research indicates that piperidine derivatives, including 3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine, exhibit a broad spectrum of pharmacological activities. These include:

• Antineoplastic Activity : Compounds in this class have shown potential in inhibiting cancer cell proliferation through various mechanisms, including apoptosis induction and inhibition of key signaling pathways.
• Neuroprotective Effects : Some studies suggest these compounds may protect neuronal cells from damage, potentially useful in neurodegenerative diseases.
• Antimicrobial Properties : Evidence points to the ability of piperidine derivatives to inhibit the growth of certain bacteria and fungi.
• Anti-inflammatory Effects : The compound may modulate inflammatory responses, which is beneficial in treating conditions like arthritis.

The biological activity of 3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine can be attributed to several mechanisms:

• Enzyme Inhibition : Studies reveal that piperidine derivatives can inhibit various enzymes such as kinases and proteases, which are crucial in cancer progression and inflammation .
• Ion Channel Modulation : The compound may interact with voltage-gated ion channels, affecting membrane permeability and stability .
• Neurotransmitter Uptake Inhibition : There is potential for these compounds to inhibit the uptake of neurotransmitters, which could aid in treating central nervous system disorders .

Study 1: Anticancer Activity

A study conducted on a series of piperidine derivatives demonstrated that 3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine exhibited significant cytotoxicity against various cancer cell lines. The mechanism was linked to the activation of caspase-3, promoting apoptosis .

Compound	Cell Line	IC50 (µM)	Mechanism
3-(2,6-Dichloro-phenylsulfanylmethyl)-piperidine	MCF-7 (breast cancer)	5.0	Caspase activation
Another Piperidine Derivative	A549 (lung cancer)	10.0	Apoptosis

Study 2: Neuroprotective Effects

In vitro studies have shown that this compound can protect neuronal cells from oxidative stress-induced apoptosis. It was found to reduce markers of oxidative damage significantly .

Treatment	Cell Viability (%)	Oxidative Stress Marker Reduction (%)
Control	70	-
Compound	90	50